Cas no 28646-22-2 (Asparagine,N,N,N2-triethyl-, DL- (8CI))

• Product Name: Asparagine,N,N,N2-triethyl-, DL- (8CI)
• CAS No: 28646-22-2
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 259178
• PubChem ID: 34301
• Update Time: 2025-04-19

Asparagine,N,N,N2-triethyl-, DL- (8CI) Chemical and Physical Properties

Names and Identifiers

• Asparagine,N,N,N2-triethyl-, DL- (8CI)
• 4-(diethylamino)-2-(ethylamino)-4-oxobutanoic acid
• DTXSID50951311
• N(sup 2)-Etil-N,N-dietil-beta-DL-asparagina [Italian]
• N(sup 2)-Etil-N,N-dietil-beta-DL-asparagina
• ASPARAGINE, N,N,N(sup 2)-TRIETHYL-, DL-
• 28646-22-2
• N,N,N~2~-Triethylasparagine
• DL-N,N,N(sup 2)-Triethylasparagine
• BRN 3947559

• Inchi： 1S/C10H20N2O3/c1-4-11-8(10(14)15)7-9(13)12(5-2)6-3/h8,11H,4-7H2,1-3H3,(H,14,15)
• InChI Key： WOQAXLUWURNADZ-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)O)NCC)N(CC)CC

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 69.6Ų